Cas no 32117-01-4 (Piperidine, 1-(4-methyl-2-nitrophenyl)-)

Piperidine, 1-(4-methyl-2-nitrophenyl)- structure
32117-01-4 structure
Product name:Piperidine, 1-(4-methyl-2-nitrophenyl)-
CAS No:32117-01-4
MF:C12H16N2O2
MW:220.26764
CID:1453622
PubChem ID:12798217

Piperidine, 1-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-(4-methyl-2-nitrophenyl)-
    • 1-(4-methyl-2-nitrophenyl)piperidine
    • DTXSID10510160
    • XNDPRMCAHFZQPE-UHFFFAOYSA-N
    • 32117-01-4
    • SCHEMBL3485157
    • Inchi: InChI=1S/C12H16N2O2/c1-10-5-6-11(12(9-10)14(15)16)13-7-3-2-4-8-13/h5-6,9H,2-4,7-8H2,1H3
    • InChI Key: XNDPRMCAHFZQPE-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)N2CCCCC2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 220.12128
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.1Ų
  • XLogP3: 3.1

Experimental Properties

  • PSA: 46.38

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